1-Benzyl-4-(3-methoxy-4-nitrophenyl)piperazine

• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 1-benzyl-4-(3-methoxy-4-nitrophenyl)piperazine
• InChI: InChI=1S/C18H21N3O3/c1-24-18-13-16(7-8-17(18)21(22)23)20-11-9-19(10-12-20)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3
• InChI Key: NWKOECFEDXMHID-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCN(CC2)CC3=CC=CC=C3)[N+](=O)[O-]

Description

1-Benzyl-4-(3-methoxy-4-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C18H21N3O3 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 1-benzylpiperazine (3.53 g, 20.0 mmol), 4-chloro-3-methoxy-nitrobenzene (3.75 g, 20.0 mmol), and K2CO3 (2.76 g, 20.0 mmol) in DMF is heated at 85° to 100° C. under nitrogen for 23 h, cooled to room temperature, treated with 2M aqueous hydrochloric acid, diluted with water and extracted with ether. The combined extracts are washed with brine, dried over MgSO4 and concentrated in vacuo. The resultant residue is chromatographed (silica gel, 30:70 ethyl acetate:hexanes and 50:50 ethyl acetate:hexanes as eluent) to afford the title compound as a yellow-orange oil 2.64 g (57% yield), identified by NMR analysis.